2-Methyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride
Overview
Description
2-Methyl-3,4-dihydro-2H-1,4-benzoxazine is a heterocyclic compound . It is a benzoxazine derivative and is used as a building block for various natural and synthetic organic compounds . It has been reported as an intermediate during the biogenesis of cyclic hydroxamic acids in maize .
Synthesis Analysis
The synthesis of 2-Methyl-3,4-dihydro-2H-1,4-benzoxazine involves several steps . A convenient one-pot synthesis of ethyl 3,4-dihydro-2-methyl-3-oxo-2H-1,4-benzoxazine-2-carboxylates and their conversion into the respective carboxylic acids are described . The synthesis of benzoxazines involves the condensation of 2-hydroxybenzylamines .
Molecular Structure Analysis
The molecular structure of 2-Methyl-3,4-dihydro-2H-1,4-benzoxazine consists of a benzoxazine ring attached to a methyl group . The IUPAC name for this compound is 2-methyl-3,4-dihydro-2H-1,4-benzoxazine .
Chemical Reactions Analysis
The chemical reactions involving 2-Methyl-3,4-dihydro-2H-1,4-benzoxazine are complex and involve several steps . The synthesis of benzoxazines involves the condensation of 2-hydroxybenzylamines .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Methyl-3,4-dihydro-2H-1,4-benzoxazine include its molecular weight, which is 149.19 . It is a powder at room temperature .
Scientific Research Applications
Antiviral Activity
Some pyrimidine conjugates with 3,4-dihydro-2H-1,4-benzoxazine have been tested for their antiviral activity against herpes simplex virus type 1 (HSV-1) and influenza A (H1N1) virus .
Anti-inflammatory Research
Compounds related to 2-Methyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride have shown potential as inhibitors of COX-1, an enzyme involved in inflammation .
Chemical Synthesis
2-Methyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride is used in chemical synthesis, as it is a versatile compound that can be used to create a variety of other compounds .
Biochemical Research
This compound is used in biochemical research due to its unique properties. It can be used to study enzyme reactions, protein interactions, and other biochemical processes .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various cellular targets, including enzymes and receptors .
Mode of Action
It’s known that benzoxazines can interact with their targets in a stereoselective manner . The compound’s interaction with its targets can lead to changes in cellular processes, potentially influencing the activity of enzymes or the signaling of receptors .
Biochemical Pathways
Similar compounds have been found to influence various biochemical pathways, potentially affecting cellular processes such as signal transduction, enzyme activity, and gene expression .
Pharmacokinetics
The compound’s molecular weight (14919) suggests that it may have favorable pharmacokinetic properties, as compounds with a molecular weight below 500 are generally well-absorbed and distributed in the body .
Result of Action
Similar compounds have been found to exhibit various biological activities, potentially influencing cellular processes such as enzyme activity, receptor signaling, and gene expression .
Action Environment
The action, efficacy, and stability of 2-Methyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and the temperature . .
properties
IUPAC Name |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO.ClH/c1-7-6-10-8-4-2-3-5-9(8)11-7;/h2-5,7,10H,6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URMVZRDREQXIPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNC2=CC=CC=C2O1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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